Cas no 1368111-62-9 (1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole)

• Product Name: 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole
• CAS No: 1368111-62-9
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6147606
• PubChem ID: 82417224
• Update Time: 2025-07-22

1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole
• EN300-1852782
• 1-Methyl-3-pyrrolidin-3-ylpyrazole
• 1368111-62-9

• Inchi： 1S/C8H13N3/c1-11-5-3-8(10-11)7-2-4-9-6-7/h3,5,7,9H,2,4,6H2,1H3
• InChI Key： CKVMGZORIHRUAV-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CN(C)N=2)C1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole

1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole (CAS No. 1368111-62-9): A Comprehensive Overview

1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number CAS No. 1368111-62-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, characterized by a five-membered aromatic ring containing two nitrogen atoms. The presence of a methyl group and a pyrrolidine substituent in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for various therapeutic applications.

The structural framework of 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole consists of a pyrazole core linked to a pyrrolidine moiety at the 3-position. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are pivotal in modulating physiological processes. The compound's ability to engage with multiple molecular pathways makes it an intriguing subject for further investigation in drug discovery.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. Pyrazole derivatives, in particular, have shown promise in treating a wide range of diseases, including inflammatory disorders, infectious diseases, and cancers. The< strong>1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole structure exemplifies this trend, as it combines the flexibility of the pyrrolidine ring with the stability provided by the pyrazole core.

One of the most compelling aspects of 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diabetes and obesity.

The pharmacological profile of 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole has been extensively explored in preclinical studies. These investigations have revealed its potential as an anti-inflammatory agent, with mechanisms that involve modulating cytokine production and inhibiting inflammatory cascades. Additionally, the compound has shown promise in preliminary trials as a neuroprotective agent, suggesting its utility in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can conduct detailed structural elucidation and biological evaluations without compromising on quality. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the molecular structure and conformational dynamics of this compound.

The biological activity of 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole has been further investigated through computational modeling and molecular docking studies. These approaches have provided insights into how the compound interacts with target proteins at the atomic level, offering a rational basis for designing next-generation analogs with improved pharmacological properties. Such computational strategies are increasingly integral to modern drug discovery pipelines, enabling rapid screening and optimization of lead compounds.

In conclusion, 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.